Cas no 2229429-53-0 (2-1-(quinolin-3-yl)cyclobutylethan-1-amine)

• Product Name: 2-1-(quinolin-3-yl)cyclobutylethan-1-amine
• CAS No: 2229429-53-0
• MF: C₁₅H₁₈N₂
• MW: 226.316823482513
• CID: 6019635
• PubChem ID: 165675099
• Update Time: 2025-10-23

2-1-(quinolin-3-yl)cyclobutylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-1-(quinolin-3-yl)cyclobutylethan-1-amine
• EN300-1786573
• 2-[1-(quinolin-3-yl)cyclobutyl]ethan-1-amine
• 2229429-53-0

• Inchi： 1S/C15H18N2/c16-9-8-15(6-3-7-15)13-10-12-4-1-2-5-14(12)17-11-13/h1-2,4-5,10-11H,3,6-9,16H2
• InChI Key： AIELRYGEZWAWOD-UHFFFAOYSA-N
• SMILES： NCCC1(C2C=NC3C=CC=CC=3C=2)CCC1

Computed Properties

• Exact Mass: 226.146998583g/mol
• Monoisotopic Mass: 226.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 38.9Ų

Additional information on 2-1-(quinolin-3-yl)cyclobutylethan-1-amine

Comprehensive Overview of 2-1-(quinolin-3-yl)cyclobutylethan-1-amine (CAS No. 2229429-53-0)

The compound 2-1-(quinolin-3-yl)cyclobutylethan-1-amine (CAS No. 2229429-53-0) is a structurally unique molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its core structure combines a quinoline moiety with a cyclobutyl ring, offering a versatile scaffold for the development of novel therapeutic agents. Researchers are particularly interested in its potential applications as a small-molecule modulator for targeting specific biological pathways, including those related to inflammation and neurodegenerative diseases.

In recent years, the demand for quinoline-based compounds has surged due to their broad-spectrum pharmacological properties. The integration of a cyclobutyl group in 2-1-(quinolin-3-yl)cyclobutylethan-1-amine enhances its metabolic stability and binding affinity, making it a promising candidate for further investigation. This compound aligns with current trends in precision medicine, where researchers seek to develop targeted therapies with minimal off-target effects. Its unique structure also positions it as a potential lead compound in the search for next-generation therapeutics.

The synthesis of 2-1-(quinolin-3-yl)cyclobutylethan-1-amine involves advanced organic chemistry techniques, including cross-coupling reactions and cyclization strategies. Its CAS No. 2229429-53-0 serves as a critical identifier for researchers accessing chemical databases and literature. Given the growing interest in heterocyclic compounds, this molecule has become a focal point for studies exploring its structure-activity relationships (SAR) and pharmacokinetic properties. These investigations are often driven by the need to optimize drug-like characteristics such as solubility, bioavailability, and selectivity.

From a commercial perspective, 2-1-(quinolin-3-yl)cyclobutylethan-1-amine is of interest to pharmaceutical companies and academic institutions engaged in drug discovery pipelines. Its potential applications span a wide range of therapeutic areas, including oncology, immunology, and central nervous system (CNS) disorders. The compound's quinoline backbone is particularly noteworthy, as it is a common feature in many FDA-approved drugs, underscoring its relevance in modern medicinal chemistry.

In the context of AI-driven drug discovery, 2-1-(quinolin-3-yl)cyclobutylethan-1-amine represents a compelling case study. Computational models and machine learning algorithms are increasingly being employed to predict its interactions with biological targets, accelerating the identification of potential clinical candidates. This approach aligns with the broader shift toward data-driven research in the life sciences, where high-throughput screening and virtual screening play pivotal roles.

As the scientific community continues to explore the therapeutic potential of 2-1-(quinolin-3-yl)cyclobutylethan-1-amine, its CAS No. 2229429-53-0 will remain a key reference for researchers worldwide. The compound's versatility and innovative structure make it a valuable asset in the ongoing quest for novel bioactive molecules. Whether in academia or industry, its study exemplifies the intersection of chemical innovation and biomedical research, offering exciting possibilities for future breakthroughs.